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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to achieving a high-gloss, durable

finish on microfilled composite resins, essential for aesthetic, long-lasting dental restorations

and in vitro models. The following sections detail established polishing techniques, quantitative

data on surface roughness, and step-by-step experimental protocols.

Data on Surface Roughness of Microfilled
Composites
Achieving a smooth surface is critical to the clinical success and longevity of composite

restorations. A lower surface roughness (Ra) value indicates a smoother, more polishable

surface, which is less prone to plaque accumulation, staining, and wear. The following table

summarizes the surface roughness data from various studies on microfilled composites using

different polishing systems.
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Composite Type
Polishing
System/Technique

Average Surface
Roughness (Ra) in
µm

Reference

Microfilled Composite Mylar Strip (Control) ~0.03 - 0.25 [1][2]

Microfilled Composite
Sof-Lex (Aluminum

Oxide Discs)
0.06 - 0.25 [3][4][5]

Microfilled Composite Enhance + PoGo

Clinically acceptable,

smoother than Sof-

Lex in some studies

[6]

Microfilled Composite Diamond Burs 0.69 - 1.44 [5]

Microfilled Composite Carbide Burs

Generally provides

initial contouring,

requires further

polishing

[7][8]

Microfilled Composite

Rubber Polishing

Points + Polishing

Paste

Can produce

satisfactory

smoothness,

especially in areas

inaccessible to discs

[5][7]

Note: The effectiveness of a polishing system can be material-dependent.[5] It is often

recommended to use the polishing system supplied by the composite's manufacturer.

Experimental Protocols for Polishing Microfilled
Composites
The following are detailed protocols for commonly used and effective techniques for polishing

microfilled composites.

Protocol 1: Multi-Step Aluminum Oxide Disc System
(e.g., Sof-Lex)
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This technique is widely regarded as a gold standard for achieving a high polish on composite

restorations.[3][7] It involves a sequential use of discs with progressively finer abrasive

particles.

Materials and Instruments:

Low-speed handpiece

Mandrel for polishing discs

Sequence of aluminum oxide polishing discs (coarse, medium, fine, superfine)

Water for irrigation

Procedure:

Gross Contouring: After light-curing the composite, perform initial shaping and removal of

excess material with fine-grit diamond or multi-fluted carbide burs.[8]

Coarse Disc: Begin with the coarsest grit aluminum oxide disc to further refine contours and

remove surface irregularities. Use with a light touch and water spray to prevent overheating.

[9]

Medium Disc: Proceed to the medium grit disc to begin the smoothing process. Move the

disc continuously over the surface.[9]

Fine Disc: Use the fine grit disc to further reduce scratches and create a satin-like finish.

Superfine Disc: Achieve the final high-gloss polish with the superfine disc. Apply with a very

light, intermittent touch.[10]

Final Polish (Optional): For an exceptional luster, a final step using a polishing paste with a

felt or foam disc can be employed.[9][11]

Protocol 2: Diamond-Impregnated Rubber Polishers
(e.g., Enhance/PoGo, TWIST™ DIA)
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This method utilizes rubber cups, points, or wheels impregnated with diamond particles for a

simplified polishing process.

Materials and Instruments:

Low-speed handpiece

Diamond-impregnated rubber polishers (e.g., cups, points, discs) in a sequential system if

applicable.

Polishing paste (optional)

Procedure:

Initial Contouring: As with the disc system, begin with carbide or diamond burs for initial

shaping.

Pre-Polishing: Use the initial, more abrasive rubber polisher (e.g., the dark blue TWIST™

DIA rubber) to smooth the surface and remove scratches from the contouring instruments.

This should be done on a dry surface at a recommended speed of 5,000-10,000 rpm,

avoiding excessive pressure to prevent overheating.[11]

Final Polishing: Use the finer grit rubber polisher (e.g., the light-blue TWIST™ DIA rubber) to

achieve the final gloss.[11]

Optional Paste Polish: For an enhanced shine, a diamond or aluminum oxide polishing paste

can be applied with a soft brush or felt wheel as a final step.[11][12]

Visualizing Polishing Workflows
The following diagrams illustrate the experimental workflows and logical relationships in

achieving a high polish on microfilled composites.
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Caption: Experimental Workflow for Polishing Microfilled Composites.
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Polishing Progression

Initial State Surface Roughness: High Contouring Surface Roughness: Reduced
Burs

Smoothing Surface Roughness: Low
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or Final Polishing Rubber

Final Gloss Surface Finish: High
Polishing Paste
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Caption: Logical Progression of Surface Finish During Polishing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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